Cas no 1261751-77-2 (4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl)
4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl Chemical and Physical Properties
Names and Identifiers
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- 4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl
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- Inchi: 1S/C14H7F6NO4/c15-13(16,17)24-8-5-6-9(11(7-8)21(22)23)10-3-1-2-4-12(10)25-14(18,19)20/h1-7H
- InChI Key: TVCBKDLVAPXDAS-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC=CC=1C1C=CC(=CC=1[N+](=O)[O-])OC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 464
- XLogP3: 5.7
- Topological Polar Surface Area: 64.3
4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011001700-250mg |
4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl |
1261751-77-2 | 97% | 250mg |
489.60 USD | 2021-05-28 | |
| Alichem | A011001700-500mg |
4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl |
1261751-77-2 | 97% | 500mg |
839.45 USD | 2021-05-28 | |
| Alichem | A011001700-1g |
4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl |
1261751-77-2 | 97% | 1g |
1,549.60 USD | 2021-05-28 |
4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl
4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl: A Comprehensive Overview
The compound 4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl (CAS No. 1261751-77-2) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl backbone substituted with trifluoromethoxy groups at the 4 and 2' positions and a nitro group at the 2 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and industrial applications.
Recent studies have highlighted the importance of 4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl in the development of advanced materials, particularly in the field of optoelectronics. The trifluoromethoxy groups are known for their electron-withdrawing effects, which enhance the stability and reactivity of the molecule. This property is particularly useful in the synthesis of high-performance polymers and organic semiconductors. For instance, researchers have demonstrated that incorporating 4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl into polymer frameworks can significantly improve their charge transport properties, making them suitable for applications in flexible electronics and organic light-emitting diodes (OLEDs).
In addition to its role in materials science, 4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl has also been explored for its potential in medicinal chemistry. The nitro group at the 2 position contributes to the compound's ability to interact with biological systems, making it a promising candidate for drug development. Recent studies have shown that this compound exhibits selective inhibitory effects on certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for therapeutic agents.
The synthesis of 4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl involves a multi-step process that typically begins with the nitration of biphenyl derivatives. The introduction of trifluoromethoxy groups is achieved through nucleophilic aromatic substitution reactions, which require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these synthetic routes by employing novel catalysts and reaction conditions, leading to more efficient and scalable production methods.
From an environmental perspective, the stability and biodegradation properties of 4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl are critical considerations for its industrial applications. Recent environmental impact assessments have indicated that this compound exhibits low bioaccumulation potential and rapid degradation under certain environmental conditions. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.
In conclusion, 4,2'-Bis(trifluoromethoxy)-2-nitrobiphenyl (CAS No. 1261751-77-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.
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